Cas no 275359-51-8 (Methyl 8-((benzo[d]thiazol-2-ylthio)methyl)-4,4-dimethylthiochroman-7-carboxylate 1,1-dioxide)

• Product Name: Methyl 8-((benzo[d]thiazol-2-ylthio)methyl)-4,4-dimethylthiochroman-7-carboxylate 1,1-dioxide
• CAS No: 275359-51-8
• MF: C₂₁H₂₁NO₄S₃
• MW: 447.590741872787
• CID: 1092077
• PubChem ID: 72942061
• Update Time: 2025-09-27

Methyl 8-((benzo[d]thiazol-2-ylthio)methyl)-4,4-dimethylthiochroman-7-carboxylate 1,1-dioxide Chemical and Physical Properties

Names and Identifiers

• Methyl 8-((benzo[d]thiazol-2-ylthio)methyl)-4,4-dimethylthiochroman-7-carboxylate 1,1-dioxide
• methyl 8-(1,3-benzothiazol-2-ylsulfanylmethyl)-4,4-dimethyl-1,1-dioxo-2,3-dihydrothiochromene-7-carboxylate
• A913299
• 275359-51-8
• methyl 8-((benzo[d]thiazol-2-ylthio)methyl)-4,4-dimethylthiochromane-7-carboxylate 1,1-dioxide
• methyl 8-[(1,3-benzothiazol-2-ylsulfanyl)methyl]-4,4-dimethyl-1,1-dioxo-3,4-dihydro-2H-1-benzothiopyran-7-carboxylate
• Methyl8-((benzo[d]thiazol-2-ylthio)methyl)-4,4-dimethylthiochroman-7-carboxylate1,1-dioxide
• methyl 8-[(1,3-benzothiazol-2-ylsulfanyl)methyl]-4,4-dimethyl-1,1-dioxo-3,4-dihydro-2H-1lambda-benzothiopyran-7-carboxylate

• Inchi： 1S/C21H21NO4S3/c1-21(2)10-11-29(24,25)18-14(13(19(23)26-3)8-9-15(18)21)12-27-20-22-16-6-4-5-7-17(16)28-20/h4-9H,10-12H2,1-3H3
• InChI Key： BOIKXZDJPKRMSG-UHFFFAOYSA-N
• SMILES： S1(C2C(CSC3=NC4C=CC=CC=4S3)=C(C(=O)OC)C=CC=2C(C)(C)CC1)(=O)=O

Computed Properties

• Exact Mass: 447.06327167g/mol
• Monoisotopic Mass: 447.06327167g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 29
• Rotatable Bond Count: 5
• Complexity: 720
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.1
• Topological Polar Surface Area: 135Ų

Methyl 8-((benzo[d]thiazol-2-ylthio)methyl)-4,4-dimethylthiochroman-7-carboxylate 1,1-dioxide Security Information

• Storage Condition：Sealed in dry,2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiochromanes